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Compound of Interest

Compound Name: LASSBio-1135

Cat. No.: B10816846 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

LASSBio-1135 is an orally active, dual antagonist of the Transient Receptor Potential Vanilloid

1 (TRPV1) and an inhibitor of Tumor Necrosis Factor-alpha (TNF-α) production.[1][2][3] It

belongs to the imidazo[1,2-a]pyridine class of compounds and has demonstrated efficacy in

models of inflammatory and neuropathic pain.[1][2][3] As a modulator of key targets in pain and

inflammation pathways, LASSBio-1135 is a valuable tool for in vitro and in vivo studies. Proper

preparation of stock solutions is critical for ensuring experimental reproducibility and accuracy.

This document provides a detailed protocol for the preparation, storage, and handling of

LASSBio-1135 stock solutions in Dimethyl Sulfoxide (DMSO).

Data Presentation
A summary of the key quantitative data for LASSBio-1135 is provided in the table below for

easy reference.
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Property Value Source(s)

Molecular Weight 286.33 g/mol [1][4][5]

Chemical Formula C₁₈H₁₄N₄ [1][4][5]

CAS Number 852453-71-5 [4][5]

Appearance White to off-white solid powder [5]

Solubility in DMSO 2.87 mg/mL (10.02 mM) [4]

6.67 mg/mL (23.29 mM) with

sonication and warming to

60°C

[5][6]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[5]

Storage (in DMSO)
-80°C for up to 6 months;

-20°C for up to 1 month
[5]

Experimental Protocols
Materials:

LASSBio-1135 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials (amber or wrapped in foil to protect from light)

Calibrated analytical balance

Vortex mixer

Sonicator (optional, for enhancing solubility)

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM LASSBio-1135 Stock Solution:
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Pre-experimental Calculations:

To prepare a 10 mM stock solution, the required mass of LASSBio-1135 can be

calculated using the following formula: Mass (mg) = Desired Concentration (mM) x Volume

(mL) x Molecular Weight ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

286.33 g/mol / 1000 = 2.8633 mg

Weighing LASSBio-1135:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the calculated amount of LASSBio-1135 powder (e.g., 2.86 mg) and

add it to the tube.

Dissolving in DMSO:

Add the desired volume of high-purity DMSO to the tube containing the LASSBio-1135
powder. For a 10 mM solution with 2.86 mg of the compound, add 1 mL of DMSO.

Tightly cap the tube.

Solubilization:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

If particles remain, sonication is recommended to achieve complete dissolution.[4] For

higher concentrations (up to 23.29 mM), warming the solution to 60°C may also be

necessary.[5][6]

Storage and Handling:

Once the LASSBio-1135 is completely dissolved, the stock solution should be aliquoted

into smaller, single-use volumes to avoid repeated freeze-thaw cycles.
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Store the aliquots in amber vials or tubes wrapped in foil to protect them from light.

For long-term storage (up to 6 months), store the aliquots at -80°C.[5] For short-term

storage (up to 1 month), -20°C is suitable.[5]

When preparing working solutions, it is recommended that the stock solution concentration

be at least 1000 times higher than the final working concentration for cell-based

experiments to minimize the final DMSO concentration in the assay.[4]

Mandatory Visualization
The following diagram illustrates the workflow for preparing a LASSBio-1135 stock solution in

DMSO.
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Caption: Workflow for LASSBio-1135 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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